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Compound of Interest

Compound Name: Manganese(II) acetate

Cat. No.: B147979 Get Quote

This guide provides an in-depth overview of manganese(II) acetate, a compound of interest

for researchers, scientists, and professionals in drug development. It covers critical safety

information, physicochemical properties, and relevant experimental contexts.

Chemical Identification and Properties
Manganese(II) acetate is available in both anhydrous and tetrahydrate forms. The Chemical

Abstracts Service (CAS) numbers for these are:

Manganese(II) acetate (anhydrous): 638-38-0

Manganese(II) acetate tetrahydrate: 6156-78-1[1][2][3][4]

A summary of the key physicochemical data is presented below.
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Property
Manganese(II) acetate
(anhydrous)

Manganese(II) acetate
tetrahydrate

Linear Formula (CH₃COO)₂Mn (CH₃COO)₂Mn · 4H₂O[4]

Molecular Weight 173.03 g/mol 245.09 g/mol [3][4]

Appearance - Light red solid[1]

Odor No information available[1] No information available[1]

Solubility Water soluble[1] Water soluble[1]

Stability

Stable under normal

temperatures and pressures;

Hygroscopic

Stable under normal

conditions[1]

Recommended Storage - 15 – 25 °C in a dry place[2]

Safety Data Sheet Summary
The following tables summarize the critical safety information for both anhydrous and

tetrahydrate forms of manganese(II) acetate, based on available Safety Data Sheets (SDS).

Hazard Identification and Classification
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Hazard Statement Classification (Anhydrous)
Classification
(Tetrahydrate)

Acute Oral Toxicity
May be harmful if swallowed

(LD50, rat: 2940 mg/kg)
May be harmful if swallowed[1]

Skin Corrosion/Irritation Irritating to skin
Causes skin irritation

(Category 2)[3]

Serious Eye Damage/Eye

Irritation
Irritating to eyes

Causes serious eye irritation

(Category 2)[3]

Respiratory System Irritating to respiratory system

May cause respiratory irritation

(Specific target organ toxicity -

single exposure, Category 3)

[3]

Reproductive Toxicity

Possible risk of impaired

fertility; Possible risk of harm to

the unborn child

Shall not be classified as a

reproductive toxicant[2]

Chronic Exposure

Limited evidence suggests that

repeated or long-term

occupational exposure may

produce cumulative health

effects.[5]

-

First Aid Measures
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Exposure Route First Aid Procedures

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[1] Do NOT induce vomiting.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention if

symptoms occur.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Fire Fighting and Handling
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Aspect Recommendations

Suitable Extinguishing Media
Water spray, carbon dioxide (CO2), dry

chemical, alcohol-resistant foam.[1]

Specific Hazards

Thermal decomposition can lead to release of

irritating gases and vapors.[1] Combustible solid

which burns but propagates flame with difficulty.

[5] Dust clouds may form an explosive mixture

with air.[5]

Safe Handling

Do not eat, drink or smoke when using this

product.[1] Avoid dust formation.[2] Provide

appropriate exhaust ventilation at places where

dust is formed.[3]

Incompatible Materials
Strong oxidizing agents, strong acids, strong

bases.

Personal Protective Equipment

Wear suitable protective clothing, gloves and

eye/face protection. Safety glasses with side-

shields conforming to EN166 or NIOSH

approved standards are recommended.[3]

Experimental Protocols and Applications
Manganese(II) acetate serves as a precursor in various research and development

applications, particularly in materials science and catalysis. A representative experimental

workflow for the synthesis of manganese oxide nanoparticles is detailed below.

Synthesis of Manganese Oxide Nanoparticles
This protocol outlines a general method for the synthesis of manganese oxide (MnO)

nanoparticles using manganese(II) acetate as a precursor.

Methodology:

Precursor Solution Preparation: A solution of manganese(II) acetate is prepared in a

suitable solvent, such as a polyol (e.g., diethylene glycol), at a specific concentration.
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Thermal Decomposition: The precursor solution is heated to a high temperature under an

inert atmosphere (e.g., nitrogen or argon) to induce thermal decomposition of the

manganese(II) acetate.

Nucleation and Growth: As the temperature increases, the manganese(II) acetate
decomposes, leading to the nucleation and subsequent growth of manganese oxide

nanoparticles. The reaction temperature and time are critical parameters that influence the

size and morphology of the resulting nanoparticles.

Purification: After the reaction is complete, the nanoparticle solution is cooled to room

temperature. The nanoparticles are then typically isolated and purified by centrifugation and

washing with a solvent like ethanol to remove any unreacted precursors and byproducts.

Characterization: The synthesized manganese oxide nanoparticles are then characterized

using various techniques such as Transmission Electron Microscopy (TEM) for size and

morphology, X-ray Diffraction (XRD) for crystal structure, and other spectroscopic methods to

confirm their composition and properties.

Nanoparticle Synthesis Purification

Characterization

Precursor Solution
(Manganese(II) Acetate)

Thermal Decomposition
(High Temperature, Inert Atmosphere)

Heating
Nucleation and Growth Cooling Centrifugation and Washing

TEM (Size, Morphology)

XRD (Crystal Structure)

Spectroscopy

Click to download full resolution via product page

Synthesis of Manganese Oxide Nanoparticles Workflow.
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Role in Signaling Pathways
While manganese is an essential trace element and plays a role in various biological

processes, the direct involvement of manganese(II) acetate in specific signaling pathways is

primarily contextual, often as a source of manganese ions (Mn²⁺) in experimental settings.

Mn²⁺ can influence signaling pathways by acting as a cofactor for enzymes or by mimicking

other divalent cations like Ca²⁺ or Mg²⁺.

For instance, in neurobiological research, Mn²⁺ is used as a contrast agent in Magnetic

Resonance Imaging (MRI) for manganese-enhanced MRI (MEMRI) to trace neuronal

pathways. This application relies on the uptake of Mn²⁺ through voltage-gated calcium

channels.
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Conceptual Diagram of Mn²⁺ Uptake in Neurons.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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